Cas no 1411990-72-1 (2,6-dimethyl-4-nitrobenzene-1-sulfonamide)

• Product Name: 2,6-dimethyl-4-nitrobenzene-1-sulfonamide
• CAS No: 1411990-72-1
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• CID: 5004908
• PubChem ID: 71671067
• Update Time: 2025-06-13

2,6-dimethyl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4-nitrobenzenesulfonamide
• STL370518
• 2,6-dimethyl-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C8H10N2O4S/c1-5-3-7(10(11)12)4-6(2)8(5)15(9,13)14/h3-4H,1-2H3,(H2,9,13,14)
• InChI Key： UTSRNARAWGIFIB-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(=CC=1C)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 331
• XLogP3: 1
• Topological Polar Surface Area: 114

Additional information on 2,6-dimethyl-4-nitrobenzene-1-sulfonamide

2,6-Dimethyl-4-Nitrobenzene-1-Sulfonamide (CAS No. 1411990-72-1): A Comprehensive Overview

2,6-Dimethyl-4-nitrobenzene-1-sulfonamide (CAS No. 1411990-72-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which includes a nitro group and a sulfonamide moiety, making it a versatile molecule for both academic research and industrial applications.

The chemical structure of 2,6-dimethyl-4-nitrobenzene-1-sulfonamide is composed of a benzene ring substituted with two methyl groups at the 2 and 6 positions, a nitro group at the 4 position, and a sulfonamide group at the 1 position. This specific arrangement of functional groups imparts distinct chemical and physical properties to the compound, which are crucial for its various applications.

In the realm of pharmaceutical research, 2,6-dimethyl-4-nitrobenzene-1-sulfonamide has shown promise as a potential therapeutic agent. Recent studies have explored its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary in vitro studies have indicated that 2,6-dimethyl-4-nitrobenzene-1-sulfonamide has selective cytotoxic effects on cancer cells, particularly those derived from breast and lung cancers.

The sulfonamide group in 2,6-dimethyl-4-nitrobenzene-1-sulfonamide plays a crucial role in its biological activity. Sulfonamides are known for their ability to inhibit bacterial enzymes involved in folic acid synthesis, making them effective antibacterial agents. However, the presence of additional functional groups such as the nitro and methyl groups can modulate the compound's activity and selectivity. This makes 2,6-dimethyl-4-nitrobenzene-1-sulfonamide an interesting candidate for further optimization and development as a therapeutic agent.

In materials science, 2,6-dimethyl-4-nitrobenzene-1-sulfonamide has been investigated for its potential use in dye-sensitized solar cells (DSSCs). The nitro group can enhance the electron-withdrawing properties of the molecule, which is beneficial for improving the efficiency of DSSCs. A study published in Advanced Materials in 2023 demonstrated that incorporating 2,6-dimethyl-4-nitrobenzene-1-sulfonamide into the sensitizer layer of DSSCs resulted in a significant increase in power conversion efficiency compared to conventional sensitizers.

The synthesis of 2,6-dimethyl-4-nitrobenzene-1-sulfonamide typically involves several steps. One common approach is to start with 2,6-dimethylbenzenesulfonyl chloride and react it with ammonia to form the sulfonamide intermediate. The resulting intermediate is then nitrated to introduce the nitro group at the 4 position. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

Safety considerations are an important aspect when handling 2,6-dimethyl-4-nitrobenzene-1-sulfonamide. While it is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to minimize exposure risks. Laboratory personnel should use appropriate personal protective equipment (PPE) such as gloves and goggles when working with this compound. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, 2,6-dimethyl-4-nitrobenzene-1-sulfonamide (CAS No. 1411990-72-1) is a versatile compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further research and development, making it an exciting area of study for both academic researchers and industry professionals. As new findings continue to emerge, the potential uses of this compound are likely to expand even further.